N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide

Specification

• CAS No.: 898422-05-4
• Molecular Formula: C20H15ClN2O5S
• Molecular Weight: 430.9 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-[(4-chlorophenyl)sulfonylamino]benzamide
• Standard InChI: InChI=1S/C20H15ClN2O5S/c21-14-4-7-17(8-5-14)29(25,26)23-16-3-1-2-13(10-16)20(24)22-15-6-9-18-19(11-15)28-12-27-18/h1-11,23H,12H2,(H,22,24)
• Standard InChI Key: RMBPQBSANWVQNB-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=C(C=C4)Cl
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=C(C=C4)Cl

Introduction

Molecular Formula and Weight

The molecular formula of N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide can be deduced from its components:

• Benzodioxole part: C7H6O2

• Benzenesulfonamide part: C6H5SO2NH2

• Benzamide part: C7H6NO

Synthesis and Preparation

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide would likely involve a multi-step process, starting with the preparation of the benzodioxole and benzenesulfonamide components, followed by coupling reactions to form the final product. This might involve amide bond formation using coupling agents like DCC (dicyclohexylcarbodiimide) or HATU (1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium hexafluorophosphate).

Biological Activity and Applications

While specific biological activities of N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide are not well-documented, compounds with similar structures have shown potential in various therapeutic areas, including antimicrobial and anti-inflammatory activities. The presence of the benzodioxole ring, known for its occurrence in certain natural products with bioactive properties, suggests potential for biological activity.

Data Table: Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide	C20H17ClN2O5S	Calculated based on components	Not Available
N-(1,3-Benzodioxol-5-yl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide	C25H20ClN3O4S	526.037	499102-57-7
3-amino-N-(2H-1,3-benzodioxol-5-yl)-4-chlorobenzene-1-sulfonamide	C13H11ClN2O4S	326.75544	Not Available